Cas no 1823-69-4 ( )

• Product Name: &nbsp
• CAS No: 1823-69-4
• MF: C₁₂H₁₉N₃O₂S
• MW: 269.363161325455
• CID: 907031
• PubChem ID: 318442
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1,1,3,3-tetramethyl-2-(4-methylphenyl)sulfonylguanidine
• 1,1,3,3-tetramethyl-2-(4-methylphenyl)sulfonyl-guanidine
• 4-methylbenzenesulfonyl-(1,1,3,3-tetramethylguanidine)
• AC1L7Y44
• CTK0H6205
• N,N,N',N'-Tetramethyl-N''-(toluol-4-sulfonyl)-guanidin
• N,N,N',N'-Tetramethyl-N''-< toluol-4-sulfonyl> -guanidin
• N-< p-Toluolsulfonyl> -N',N',N'',N''-tetramethyl-guanidin
• NSC254996
• NSC-254996
• N-[Bis(dimethylamino)methylidene]-4-methylbenzene-1-sulfonamide
• N,N,N',N'-tetramethyltosylguanidine
• CHEMBL2286583
• 1823-69-4
• DTXSID40312452
• &nbsp;

• Inchi： 1S/C12H19N3O2S/c1-10-6-8-11(9-7-10)18(16,17)13-12(14(2)3)15(4)5/h6-9H,1-5H3
• InChI Key： UYYIQORBEYGRDC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(/N=C(\N(C)C)/N(C)C)(=O)=O

Computed Properties

• Exact Mass: 269.11997
• Monoisotopic Mass: 269.119798
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4
• XLogP3: 1.5

Experimental Properties

• Density: 1.12
• Boiling Point: 372.8°C at 760 mmHg
• Flash Point: 179.3°C
• Refractive Index: 1.539
• PSA: 52.98
• LogP: 2.24370